Cas no 175136-51-3 (4H-Benzimidazol-4-one,2,5,6,7-tetrahydro-2,2-dimethyl-, oxime, 1-oxide)

• Product Name: 4H-Benzimidazol-4-one,2,5,6,7-tetrahydro-2,2-dimethyl-, oxime, 1-oxide
• CAS No: 175136-51-3
• Molecular Formula: C₉H₁₃N₃O₂
• Molecular Weight: 195.218421697617
• CID: 134316
• PubChem ID: 135449214

4H-Benzimidazol-4-one,2,5,6,7-tetrahydro-2,2-dimethyl-, oxime, 1-oxide Properties

Names and Identifiers

• 4H-Benzimidazol-4-one,2,5,6,7-tetrahydro-2,2-dimethyl-, oxime, 1-oxide
• 2,2-dimethyl-7-nitroso-3-oxido-1,4,5,6-tetrahydrobenzimidazol-3-ium
• 4-HYDROXYIMINO-2,2-DIMETHYL-4,5,6,7-TETRAHYDRO-2H-BENZO[D]IMIDAZOL-1-IUM-1-OLATE
• AmbscL16
• Hg DAHjPnYodefUn^TYffijjADH
• V-050
• 2,2-DIMETHYL-4-HYDROXYIMINO-4,5,6,7-TETRAHYDRO-2H-BENZIMIDAZOL-1-OXIDE
• (E)-4-(hydroxyimino)-2,2-dimethyl-4,5,6,7-tetrahydro-2H-benzo[d]imidazole 1-oxide
• 175136-51-3
• SDCCGMLS-0064822.P001
• SMR000055093
• 2,2-Dimethyl-7-nitroso-3-oxo-2,4,5,6-tetrahydro-1H-3,1-benzimidazole
• CHEMBL3207731
• MLS000105164
• (NE)-N-(2,2-dimethyl-1-oxido-6,7-dihydro-5H-benzimidazol-1-ium-4-ylidene)hydroxylamine
• DTXSID40353022
• 2,2-Dimethyl-2,5,6,7-tetrahydro-4H-benzimidazol-4-one oxime 1-oxide
• 4H-Benzimidazol-4-one, 2,5,6,7-tetrahydro-2,2-dimethyl-, oxime, 1-oxide
• AKOS005623537

• InChIKey： MUVFRCUPJBUCEJ-IZZDOVSWSA-N
• Inchi： 1S/C9H13N3O2/c1-9(2)10-8-6(11-13)4-3-5-7(8)12(9)14/h13H,3-5H2,1-2H3/b11-6+
• SMILES： [O-][N+]1=C2C(/C(/CCC2)=N/O)=NC1(C)C

Computed Properties

• Exact Mass: 195.10100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 195.100776666g/mol
• Heavy Atom Count: 14
• Complexity: 366
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.4
• Topological Polar Surface Area: 73.7Ų

Experimental Properties

• LogP: 0.53690
• PSA: 73.70000
• Refractive Index: 1.653
• Boiling Point: 361.5°C at 760 mmHg
• Melting Point: 266 °C
• Flash Point: 172.4°C
• Density: 1.4